Cas no 32357-83-8 (1-pentoxyhexane)

• Product Name: 1-pentoxyhexane
• CAS No: 32357-83-8
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 318499
• PubChem ID: 36108
• Update Time: 2025-04-19

1-pentoxyhexane Chemical and Physical Properties

Names and Identifiers

• 1-pentoxyhexane
• 6-oxadodecane
• Hexane, 1-(pentyloxy)-
• Hexyl pentyl ether
• 1-(PENTYLOXY)HEXANE
• 1-(Pentyloxy)hexane #
• 32357-83-8
• amyl hexylate
• Ether, hexyl pentyl
• DTXSID6067674
• ABMGECRLBPHGSD-UHFFFAOYSA-N
• SCHEMBL198358

• Inchi： 1S/C11H24O/c1-3-5-7-9-11-12-10-8-6-4-2/h3-11H2,1-2H3
• InChI Key： ABMGECRLBPHGSD-UHFFFAOYSA-N
• SMILES： O(CCCCC)CCCCCC

Computed Properties

• Exact Mass: 172.18282
• Monoisotopic Mass: 172.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.2

Experimental Properties

• Density: 0.795
• Boiling Point: 204.1°C at 760 mmHg
• Flash Point: 66.7°C
• Refractive Index: 1.419
• PSA: 9.23